Cas no 2227198-91-4 (cis-1,3-Dihydroxycyclobutane-1-carboxylic acid)

Technical Introduction: cis-1,3-Dihydroxycyclobutane-1-carboxylic acid is a cyclobutane derivative featuring both hydroxyl and carboxylic acid functional groups in a cis configuration. This structure imparts unique reactivity and stereochemical properties, making it valuable in synthetic organic chemistry and pharmaceutical research. The compound serves as a versatile chiral building block for the synthesis of complex molecules, particularly in the development of bioactive compounds and constrained peptidomimetics. Its rigid cyclobutane ring enhances conformational control, while the polar functional groups facilitate further derivatization. The cis arrangement of hydroxyl groups also enables selective transformations, offering advantages in stereoselective synthesis and ligand design. Suitable for applications in medicinal chemistry and material science.
cis-1,3-Dihydroxycyclobutane-1-carboxylic acid structure
2227198-91-4 structure
Product Name:cis-1,3-Dihydroxycyclobutane-1-carboxylic acid
CAS No:2227198-91-4
MF:C5H8O4
MW:132.114622116089
MDL:MFCD31697851
CID:4759421
PubChem ID:134819044
Update Time:2026-02-26

cis-1,3-Dihydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • cis-1,3-dihydroxycyclobutane-1-carboxylic acid
    • trans-1,3-dihydroxycyclobutane-1-carboxylic acid
    • OC1CC(O)(C1)C(O)=O
    • P18177
    • BS-43660
    • SY321372
    • CS-0433746
    • 2227198-91-4
    • trans-1,3-Dihydroxycyclobutanecarboxylic Acid
    • P18178
    • PS-15753
    • cis-1,3-Dihydroxycyclobutanecarboxylic acid
    • MFCD31697851
    • 1,3-Dihydroxycyclobutane-1-carboxylic acid
    • SCHEMBL25475447
    • 1458734-58-1
    • (1s,3s)-1,3-dihydroxycyclobutane-1-carboxylic acid
    • 1,3-dihydroxycyclobutanecarboxylic acid
    • 2227198-71-0
    • (1r,3r)-1,3-dihydroxycyclobutane-1-carboxylic acid
    • MFCD31705185
    • cis-1,3-Dihydroxycyclobutane-1-carboxylic acid
    • MDL: MFCD31697851
    • Inchi: 1S/C5H8O4/c6-3-1-5(9,2-3)4(7)8/h3,6,9H,1-2H2,(H,7,8)
    • InChI Key: DRHHIKAKVKYIQN-UHFFFAOYSA-N
    • SMILES: OC1(C(=O)O)CC(C1)O

Computed Properties

  • Exact Mass: 132.04225873g/mol
  • Monoisotopic Mass: 132.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 77.8

cis-1,3-Dihydroxycyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB545645-100 mg
cis-1,3-Dihydroxycyclobutane-1-carboxylic acid; .
2227198-91-4
100MG
€437.40 2023-07-11
abcr
AB545645-250 mg
cis-1,3-Dihydroxycyclobutane-1-carboxylic acid; .
2227198-91-4
250MG
€833.50 2023-07-11
abcr
AB545645-500 mg
cis-1,3-Dihydroxycyclobutane-1-carboxylic acid; .
2227198-91-4
500MG
€1,269.10 2022-07-28
Chemenu
CM389893-100mg
cis-1,3-dihydroxycyclobutane-1-carboxylic acid
2227198-91-4 95%+
100mg
$478 2024-07-18
Chemenu
CM389893-250mg
cis-1,3-dihydroxycyclobutane-1-carboxylic acid
2227198-91-4 95%+
250mg
$766 2024-07-18
Chemenu
CM389893-500mg
cis-1,3-dihydroxycyclobutane-1-carboxylic acid
2227198-91-4 95%+
500mg
$931 2023-01-19
Chemenu
CM389893-1g
cis-1,3-dihydroxycyclobutane-1-carboxylic acid
2227198-91-4 95%+
1g
$1397 2023-01-19
Chemenu
CM389893-5g
cis-1,3-dihydroxycyclobutane-1-carboxylic acid
2227198-91-4 95%+
5g
$4190 2023-01-19
eNovation Chemicals LLC
Y1104816-1g
(1r,3r)-1,3-dihydroxycyclobutane-1-carboxylic acid
2227198-91-4 95%
1g
$1650 2024-07-23
eNovation Chemicals LLC
D608733-100mg
cis-1,3-dihydroxycyclobutane-1-carboxylic acid
2227198-91-4 97%
100mg
$360 2024-07-21

Additional information on cis-1,3-Dihydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of cis-1,3-Dihydroxycyclobutane-1-carboxylic acid (CAS No. 2227198-91-4): Properties, Applications, and Industry Insights

cis-1,3-Dihydroxycyclobutane-1-carboxylic acid (CAS No. 2227198-91-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This cyclobutane derivative, characterized by its cis-configuration of hydroxyl groups and a carboxylic acid moiety, serves as a versatile building block in synthetic chemistry. Its molecular framework, combining rigidity with functional group diversity, makes it valuable for designing bioactive molecules, particularly in drug discovery and material science.

The compound's 1,3-dihydroxycyclobutane core is a rare motif in natural products, sparking interest in its stereoselective synthesis and derivatization. Researchers are exploring its role as a conformationally constrained scaffold to modulate pharmacokinetic properties in medicinal chemistry. Recent studies highlight its potential in developing enzyme inhibitors and chiral auxiliaries, aligning with the growing demand for stereochemically pure compounds in asymmetric synthesis.

From a synthetic perspective, CAS 2227198-91-4 presents intriguing challenges due to the strain inherent in its four-membered ring system. Modern catalytic methods, including photochemical cycloadditions and transition-metal-mediated reactions, have been employed to construct its framework efficiently. The compound's carboxylic acid functionality allows for further derivatization, enabling its incorporation into more complex architectures—a feature highly relevant to fragment-based drug design strategies.

In material science, the dihydroxycyclobutane unit contributes to novel polymer designs. Its ability to form hydrogen-bonding networks while maintaining structural rigidity makes it attractive for developing high-performance polymers with tailored thermal and mechanical properties. This aligns with current industry trends toward sustainable and bio-based materials, where such structurally unique monomers can offer alternatives to conventional petrochemical-derived materials.

Analytical characterization of cis-1,3-Dihydroxycyclobutane-1-carboxylic acid typically involves advanced techniques like NMR spectroscopy (particularly 2D methods for confirming the cis-stereochemistry), mass spectrometry, and X-ray crystallography. The compound's physicochemical properties—including its solubility profile, melting point, and stability—are critical parameters for its handling and application in various research contexts.

Recent patent literature reveals growing interest in this compound's derivatives for biodegradable materials and pharmaceutical intermediates, reflecting broader industry shifts toward green chemistry and sustainable synthesis. Its potential in prodrug development is particularly noteworthy, as the cyclobutane scaffold can influence metabolic stability and bioavailability—key considerations in modern drug design paradigms.

Quality control aspects of CAS 2227198-91-4 emphasize the importance of stereochemical purity assessment, given the potential biological activity differences between stereoisomers. Current Good Manufacturing Practice (cGMP) standards for such intermediates are becoming increasingly stringent, especially when intended for pharmaceutical applications. This underscores the need for robust analytical methods and scalable synthetic routes.

From a commercial availability standpoint, cis-1,3-Dihydroxycyclobutane-1-carboxylic acid remains a specialty chemical offered primarily for research purposes. Its pricing and packaging options typically reflect its status as a high-value fine chemical, with suppliers often providing customized solutions for bulk requirements in industrial R&D settings. Storage recommendations generally emphasize protection from moisture and controlled temperature conditions to maintain stability.

Future research directions for this compound class may explore its biocatalytic transformations or incorporation into supramolecular architectures. The intersection of computational chemistry and experimental studies could further elucidate structure-activity relationships for its derivatives, potentially unlocking new applications in catalysis or functional materials. As synthetic methodologies advance, the accessibility of such strained systems will likely increase, broadening their impact across chemical disciplines.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.